Cas no 727971-57-5 (3-Amino-5,5-dimethylhexanoicacid)
727971-57-5 structure
Product Name:3-Amino-5,5-dimethylhexanoicacid
CAS No:727971-57-5
MF:C8H17NO2
MW:159.2260825634
CID:68700
PubChem ID:10397086
Update Time:2023-11-22
3-Amino-5,5-dimethylhexanoicacid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5,5-dimethylhexanoic acid
- 3-AMINO-5,5-DIMETHYL-HEXANOIC ACID
- RARECHEM AL BK 0708
- N14205
- AKOS013992446
- FT-0648399
- EN300-141076
- 727971-57-5
- 3-Amino-5,5-dimethyl hexanoic acid
- FT-0692063
- 3-AMINO-5,5-DIMETHYL-HEXANOICACID
- Hexanoic acid,3-amino-5,5-dimethyl-
- CHEMBL1160893
- SCHEMBL6463849
- 3-Amino-5,5-dimethylhexanoicacid
-
- Inchi: 1S/C8H17NO2/c1-8(2,3)5-6(9)4-7(10)11/h6H,4-5,9H2,1-3H3,(H,10,11)
- InChI Key: ZBCPPTZVOXHDMT-UHFFFAOYSA-N
- SMILES: OC(CC(CC(C)(C)C)N)=O
Computed Properties
- Exact Mass: 159.12600
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32000
- LogP: 1.92490
3-Amino-5,5-dimethylhexanoicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A294245-100mg |
3-Amino-5,5-dimethylhexanoicacid |
727971-57-5 | 100mg |
$ 265.00 | 2022-06-08 | ||
| TRC | A294245-250mg |
3-Amino-5,5-dimethylhexanoicacid |
727971-57-5 | 250mg |
$ 550.00 | 2022-06-08 | ||
| TRC | A294245-500mg |
3-Amino-5,5-dimethylhexanoicacid |
727971-57-5 | 500mg |
$ 880.00 | 2022-06-08 | ||
| Enamine | EN300-141076-0.05g |
3-amino-5,5-dimethylhexanoic acid |
727971-57-5 | 0.05g |
$827.0 | 2023-02-15 | ||
| Enamine | EN300-141076-0.1g |
3-amino-5,5-dimethylhexanoic acid |
727971-57-5 | 0.1g |
$867.0 | 2023-02-15 | ||
| Enamine | EN300-141076-0.25g |
3-amino-5,5-dimethylhexanoic acid |
727971-57-5 | 0.25g |
$906.0 | 2023-02-15 | ||
| Enamine | EN300-141076-0.5g |
3-amino-5,5-dimethylhexanoic acid |
727971-57-5 | 0.5g |
$946.0 | 2023-02-15 | ||
| Enamine | EN300-141076-1.0g |
3-amino-5,5-dimethylhexanoic acid |
727971-57-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-141076-2.5g |
3-amino-5,5-dimethylhexanoic acid |
727971-57-5 | 2.5g |
$1931.0 | 2023-02-15 | ||
| Enamine | EN300-141076-5.0g |
3-amino-5,5-dimethylhexanoic acid |
727971-57-5 | 5.0g |
$2858.0 | 2023-02-15 |
3-Amino-5,5-dimethylhexanoicacid Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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